Dimethyl 3,4-dimethylcyclopenta[c]quinolizine-1,2-dicarboxylate
Dimethyl 3,4-dimethylcyclopenta[c]quinolizine-1,2-dicarboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0842451
InChI:
InChI=1S/C18H17NO4/c1-10-9-12-7-5-6-8-19(12)16-13(10)11(2)14(17(20)22-3)15(16)18(21)23-4/h5-9H,1-4H3
SMILES:
CC1=C2C(=C(C(=C2N3C=CC=CC3=C1)C(=O)OC)C(=O)OC)C
Molecular Formula:
C18H17NO4
Molecular Weight:
311.3 g/mol
Dimethyl 3,4-dimethylcyclopenta[c]quinolizine-1,2-dicarboxylate
CAS No.:
Cat. No.: VC0842451
Molecular Formula: C18H17NO4
Molecular Weight: 311.3 g/mol
* For research use only. Not for human or veterinary use.
![Dimethyl 3,4-dimethylcyclopenta[c]quinolizine-1,2-dicarboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C18H17NO4 |
|---|---|
| Molecular Weight | 311.3 g/mol |
| IUPAC Name | dimethyl 3,4-dimethylcyclopenta[c]quinolizine-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C18H17NO4/c1-10-9-12-7-5-6-8-19(12)16-13(10)11(2)14(17(20)22-3)15(16)18(21)23-4/h5-9H,1-4H3 |
| Standard InChI Key | SQDDRYSFAXVCTQ-UHFFFAOYSA-N |
| SMILES | CC1=C2C(=C(C(=C2N3C=CC=CC3=C1)C(=O)OC)C(=O)OC)C |
| Canonical SMILES | CC1=C2C(=C(C(=C2N3C=CC=CC3=C1)C(=O)OC)C(=O)OC)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator